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Compound of Interest

Compound Name: 2,3-Dimethyl-3-pyrazolin-5-one

L  Get Quote

Cat. No.: B1361090

For researchers, scientists, and drug development professionals, ensuring the safe and
compliant disposal of laboratory chemicals is paramount. This guide provides detailed
procedures for the proper disposal of 2,3-Dimethyl-3-pyrazolin-5-one, also known as
Antipyrine, to ensure personnel safety and environmental protection.

Hazard Profile and Physical Properties

Before handling or disposing of 2,3-Dimethyl-3-pyrazolin-5-one, it is crucial to be aware of its
potential hazards and physical characteristics. While some safety data sheets (SDS) indicate it
is not considered hazardous under OSHA's Hazard Communication Standard (29 CFR
1910.1200), other sources classify it as harmful if swallowed and a cause of serious eye
irritation.[1] It is essential to handle this compound with care, utilizing appropriate personal
protective equipment (PPE).

Property Data

Physical State Powder Solid

Appearance Beige

Melting Point 130 - 137 °C/ 266 - 278.6 °F[2]

Incompatible Materials

Strong oxidizing agents[2]

Hazard Classifications

Acute toxicity, Oral (Category 4), Eye irritation
(Category 2A)[1]
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Step-by-Step Disposal Protocol

The recommended method for the disposal of 2,3-Dimethyl-3-pyrazolin-5-one is through an
approved waste disposal plant or a licensed waste management company.[1][3] Improper
disposal, such as flushing down the drain or mixing with general trash, can lead to
environmental contamination and is not advised.[4][5]

1. Personal Protective Equipment (PPE):

o Wear appropriate protective gloves and clothing to prevent skin exposure.[2]
o Use safety glasses or a face shield to protect against eye contact.[2][3]

 In case of dust generation, use a dust respirator.[3]

2. Spill Management:

 In the event of a spill, avoid dust formation.[2]

o Carefully sweep or shovel the spilled solid material into a suitable, labeled container for
disposal.[2]

3. Waste Collection and Storage:

o Collect waste 2,3-Dimethyl-3-pyrazolin-5-one in a designated, properly labeled, and sealed
container.

o Store the waste container in a cool, dark place away from incompatible materials, such as
strong oxidizing agents.[2]

4. Professional Disposal:

» Arrange for the collection and disposal of the chemical waste through a licensed and
approved hazardous waste management company.[1][3] These companies are equipped to
handle and treat chemical waste in accordance with environmental regulations.

e Most pharmaceutical waste is treated via incineration at a licensed facility.[5]
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5. Decontamination:

e Thoroughly wash hands and any affected skin areas with soap and plenty of water after
handling.[2]

o Decontaminate any equipment or surfaces that have come into contact with the chemical.

Chemical Incompatibilities

It is crucial to be aware of the chemical incompatibilities of 2,3-Dimethyl-3-pyrazolin-5-one to
prevent dangerous reactions during storage and disposal.

» Oxidizing Agents: It can produce a color change when mixed with oxidizing agents.

 Liquefaction: The solid compound may liquefy or form a soft mass when triturated with
certain hydrogen-bonding substances.[6]

» Precipitation: It can form insoluble compounds, such as green crystals of iso-nitroso-
antipyrine when treated with spirit of nitrous ether.[7]

Disposal Workflow Diagram

The following diagram outlines the logical steps for the proper disposal of 2,3-Dimethyl-3-
pyrazolin-5-one.
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Start: Unused or Expired
2,3-Dimethyl-3-pyrazolin-5-one

Step 1: Wear Appropriate PPE
(Gloves, Eye Protection)

Step 2: Collect Waste in a
Labeled, Sealed Container

Step 3: Store Securely Away
from Incompatible Materials

Step 4: Contact Approved
Waste Disposal Company

Step 5: Arrange for
Waste Collection and Transport

Step 6: Final Disposal at a
Licensed Facility (e.g., Incineration)

(End: Disposal Complete)

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 2,3-Dimethyl-3-pyrazolin-5-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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